4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid

• IUPAC Name: 4-(2-fluoro-4-methylphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C14H10FNO4/c1-8-2-4-10(12(15)6-8)9-3-5-11(14(17)18)13(7-9)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key: HDCVNHNPTPNPAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])F
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID40689212
• Molecular Weight: 275.23 g/mol
• CAS No.: 1261902-71-9

Description

4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid is an organic compound that features a nitro group and a fluoro-methylphenyl group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid typically involves the nitration of 4-(2-Fluoro-4-methylphenyl)benzoic acid. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position on the aromatic ring.

Industrial Production Methods

In an industrial setting, the production of 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid may involve large-scale nitration reactors with precise control over reaction parameters such as temperature, concentration, and reaction time. The use of continuous flow reactors can enhance the efficiency and safety of the nitration process.

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or using chemical reductants like tin(II) chloride.

Substitution: The fluoro group can participate in nucleophilic aromatic substitution reactions, where nucleophiles such as amines or thiols replace the fluoro group.

Esterification: The carboxylic acid group can react with alcohols in the presence of acid catalysts to form esters.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon, or tin(II) chloride in acidic medium.

Substitution: Nucleophiles such as amines or thiols, often in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Esterification: Alcohols and acid catalysts such as sulfuric acid or p-toluenesulfonic acid.

Major Products

Reduction: 4-(2-Fluoro-4-methylphenyl)-2-aminobenzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Esterification: Esters of 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid.

Scientific Research Applications

4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid depends on its specific application. For instance, in medicinal chemistry, the compound may interact with biological targets such as enzymes or receptors, leading to modulation of their activity. The presence of the nitro and fluoro groups can influence the compound’s binding affinity and selectivity towards its molecular targets.

Comparison with Similar Compounds

Similar Compounds

4-Fluoro-2-methylbenzoic acid: Similar structure but lacks the nitro group.

2-Fluoro-4-methylphenylboronic acid: Contains a boronic acid group instead of a nitro group.

4-Methyl-2-fluorophenylboronic acid: Similar structure with a boronic acid group.

Uniqueness

4-(2-Fluoro-4-methylphenyl)-2-nitrobenzoic acid is unique due to the presence of both a nitro group and a fluoro-methylphenyl group on the benzoic acid core. This combination of functional groups imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for various research and industrial applications.